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Compound of Interest

Compound Name: WD6305 TFA

Cat. No.: B12378197 Get Quote

VHL-Based PROTACs Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers working with VHL-based Proteolysis Targeting Chimeras

(PROTACs), with a focus on compounds like WD6305 TFA.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for a VHL-based PROTAC like WD6305 TFA?

A VHL-based PROTAC is a heterobifunctional molecule designed to hijack the body's natural

protein disposal system to eliminate a specific target protein.[1][2][3][4] It consists of three key

components: a ligand that binds to the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a ligand

that binds to the protein of interest (POI), and a linker connecting these two ligands.[1][2] The

PROTAC brings the target protein into close proximity with the VHL E3 ligase, forming a ternary

complex.[1][5] This proximity allows the E3 ligase to tag the target protein with ubiquitin

molecules. The polyubiquitinated protein is then recognized and degraded by the proteasome.

[1][2][4] WD6305 TFA is a potent and selective PROTAC that targets the METTL3-METTL14

complex for degradation by recruiting the VHL E3 ligase.[6][7][8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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